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CAS No.: 13397-25-6
Cat. No.: B1172578
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For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential guidance for the safe handling,
storage, and disposal of chalk, which is primarily composed of calcium carbonate (CaCO3).
While generally considered a non-hazardous substance, proper procedures are necessary to
mitigate risks associated with dust and potential contamination.[1][2][3]

Personal Protective Equipment (PPE) and
Immediate Safety Measures

Adherence to proper PPE protocols is the first line of defense against potential irritation from
chalk dust.

1. Eye and Face Protection:

o Wear safety glasses with side shields or direct vent goggles, particularly when airborne dust
is present.[4] A face shield can provide additional protection.

2. Skin Protection:
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e Gloves: Nitrile gloves are recommended to avoid skin contact.[4] Always inspect gloves for
integrity before use and employ proper removal techniques to prevent skin exposure.[5]

» Protective Clothing: For tasks with significant dust generation, clothing such as a lab coat or
a Tyvek suit should be worn.[4]

3. Respiratory Protection:

e In environments where dust is generated, a NIOSH-approved air-purifying particulate
respirator (e.g., N95) is recommended.[4]

o For exposures exceeding established limits, more advanced respiratory protection, such as a
full facepiece respirator or a powered-air purifying respirator (PAPR), may be necessary.[4]
All respirator use must comply with a written respiratory protection program that includes
training, fit-testing, and medical evaluations, as outlined in OSHA's standard (29 CFR
1910.134).[4]

First Aid Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. If contact lenses are worn, they should be
removed while flushing. Seek medical attention if irritation persists.[1][4]

o Skin Contact: Wash the affected area with soap and plenty of water.[4][5]

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[4][5]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. If the person feels unwell,
seek medical advice.[2][5]

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of the material and
ensuring a safe laboratory environment.

Handling:
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e Minimize dust generation during handling.[6]

e Use in a well-ventilated area.[3][5] If necessary, use local exhaust ventilation where dust is
created.[5]

e Avoid contact with skin, eyes, and clothing.[3][7]

e Do not eat, drink, or smoke in areas where chalk is handled.[8]

e Wash hands thoroughly after handling.[7][8]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5][7]

o Keep away from incompatible materials such as acids, aluminum, ammonium salts, fluorine,
and magnesium.[4] Chalk is not compatible with strong oxidizing agents.[3]

o Store solids separately from liquids.[9]

o Ensure storage shelves are stable, secured, and not overloaded.[10]

Disposal Plan

The disposal of calcium carbonate should be conducted in accordance with local, state, and
federal regulations.

o Small Spills: For minor spills, powdered material should be collected safely, for instance by
sweeping or using a vacuum with a HEPA filter, and placed into a sealed container for
disposal.[1][6] Avoid methods that raise dust.[7]

» Waste Containers: Place waste chalk in a suitable, sealed, and properly labeled container.

[415][6]

» Regulatory Compliance: While calcium carbonate is not always classified as hazardous
waste, it is crucial to consult with your institution's environmental health and safety
department or a licensed professional waste disposal service to ensure proper disposal.[6]
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[11][12] Some regulations may require professional handling, especially for large quantities
or contaminated material.[11] Do not dispose of down the drain.[2][11]

Quantitative Exposure Limits

The following table summarizes the occupational exposure limits for calcium carbonate dust.

Agency Exposure Limit Details

8-hour time-weighted average

OSHA 15 mg/ms3 (total particulate)
(TWA)
) ) 8-hour time-weighted average
OSHA 5 mg/m3 (respirable fraction)
(TWA)
_ 10-hour time-weighted
NIOSH 10 mg/m3 (total particulate)
average (TWA)
] ) 10-hour time-weighted
NIOSH 5 mg/m3 (respirable fraction)

average (TWA)

Source: New Jersey Department of Health Hazardous Substance Fact Sheet[4]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of
chalk in a laboratory setting, from receipt of the material to its final disposal.
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Preparation
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l

Review Safety Data Sheet (SDS)

l

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator if needed)

Handling &vOperations

Transport to Ventilated Work Area

'

Perform Experimental Work
(Minimize Dust Generation)

Post-Operation & Disposal

Clean Work Area

(Use damp methods or HEPA vacuum) Doff and Dispose/Clean PPE

Collect Waste in a Sealed Container Wash Hands Thoroughly

Store Waste Appropriately

,

Dispose of Waste via Approved Channels

Click to download full resolution via product page

Caption: Workflow for the safe handling of chalk in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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